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Cat. No.: B1363462 Get Quote

Abstract: This document provides an in-depth technical examination of methyl 4-bromo-3-
nitrobenzoate (CAS No. 2363-16-8), a pivotal intermediate in modern organic synthesis. We

move beyond a simple recitation of facts to deliver a field-proven perspective on its

physicochemical properties, spectroscopic signature, reactivity, and safe handling. This guide is

designed for researchers, chemists, and drug development professionals who require a

functional understanding of how to leverage this versatile building block in complex synthetic

pathways. We will explore the causality behind experimental protocols and provide actionable

insights grounded in authoritative references.

Core Physicochemical & Structural Characteristics
Methyl 4-bromo-3-nitrobenzoate is a polysubstituted aromatic ester whose utility is derived

from the unique electronic interplay of its three functional groups. Its identity and core

properties are foundational to its application.

Chemical Identity and Molecular Structure
The compound is systematically named methyl 4-bromo-3-nitrobenzoate.[1][2] Its structure,

featuring a bromine atom and a nitro group ortho to each other on a methyl benzoate scaffold,

creates specific steric and electronic environments that dictate its reactivity.
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Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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